Cas no 855916-43-7 (6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid)

• Product Name: 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid
• CAS No: 855916-43-7
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 2130892
• PubChem ID: 71744192
• Update Time: 2025-10-28

6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid
• 6-chloro-5-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid
• 6-Chloro-5-(2,2,2-trifluoroethoxy)-2-pyridinecarboxylic acid (ACI)
• DB-359466
• 855916-43-7
• 6-CHLORO-5-(2,2,2-TRIFLUOROETHOXY)PICOLINICACID
• CL0330
• DTXSID60857431

• MDL： MFCD18258657
• Inchi： 1S/C8H5ClF3NO3/c9-6-5(16-3-8(10,11)12)2-1-4(13-6)7(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： WZTGMRHCVLRAEZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(OCC(F)(F)F)=C(Cl)N=1)O

Computed Properties

• Exact Mass: 254.9910052g/mol
• Monoisotopic Mass: 254.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid

6-Chloro-5-(2,2,2-Trifluoroethoxy)Picolinic Acid: A Comprehensive Overview

6-Chloro-5-(2,2,2-trifluoroethoxy)picolinic acid is a highly specialized chemical compound with the CAS number 855916-43-7. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals and agrochemicals.

The molecular structure of 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid is characterized by a picolinic acid backbone, which is a derivative of picoline (a pyridine derivative). The presence of a chlorine atom at the 6-position and a trifluoroethoxy group at the 5-position introduces unique electronic and steric properties to the molecule. These features make it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid as a building block in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers published in high-impact journals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain metalloenzymes, making it a promising lead compound for drug development.

In addition to its medicinal applications, 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid has also been investigated for its role in agrochemicals. Researchers have found that this compound can serve as an effective precursor for herbicides and fungicides due to its ability to interfere with key biochemical pathways in plants and pathogens.

The synthesis of 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid involves a multi-step process that typically starts with the preparation of picolinic acid derivatives. The introduction of the trifluoroethoxy group and the chlorine atom requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

From an environmental perspective, studies on the biodegradation and toxicity of 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid are ongoing. Initial findings suggest that this compound has low toxicity towards non-target organisms, which is a critical factor for its potential use in agricultural applications.

In conclusion, 6-chloro-5-(2,2,2-trifluoroethoxy)picolinic acid represents a versatile chemical entity with promising applications across multiple industries. Its unique chemical properties and recent research findings underscore its importance as a valuable tool in modern chemistry research.